bryotoxin B
bryotoxin B
Brand Name:
Vulcanchem
CAS No.:
105608-31-9
VCID:
VC0217713
InChI:
InChI=1S/C26H32O9/c1-22-15(13-3-4-18(28)32-11-13)6-8-26(22,31)16-5-7-24-10-14-9-17(34-23(2,33-14)35-24)25(24,12-27)19(16)20(29)21(22)30/h3-4,11,14-17,19-20,27,29,31H,5-10,12H2,1-2H3/t14-,15+,16+,17+,19+,20?,22-,23+,24-,25+,26-/m0/s1
SMILES:
CC12C(CCC1(C3CCC45CC6CC(C4(C3C(C2=O)O)CO)OC(O6)(O5)C)O)C7=COC(=O)C=C7
Molecular Formula:
C26H32O9
Molecular Weight:
488.5 g/mol
bryotoxin B
CAS No.: 105608-31-9
Main Products
VCID: VC0217713
Molecular Formula: C26H32O9
Molecular Weight: 488.5 g/mol
| CAS No. | 105608-31-9 |
|---|---|
| Product Name | bryotoxin B |
| Molecular Formula | C26H32O9 |
| Molecular Weight | 488.5 g/mol |
| IUPAC Name | (1S,4R,5S,8R,9R,12S,13R,14R,16R,18S)-5,11-dihydroxy-13-(hydroxymethyl)-9,16-dimethyl-8-(6-oxopyran-3-yl)-15,17,20-trioxahexacyclo[14.3.1.114,18.01,13.04,12.05,9]henicosan-10-one |
| Standard InChI | InChI=1S/C26H32O9/c1-22-15(13-3-4-18(28)32-11-13)6-8-26(22,31)16-5-7-24-10-14-9-17(34-23(2,33-14)35-24)25(24,12-27)19(16)20(29)21(22)30/h3-4,11,14-17,19-20,27,29,31H,5-10,12H2,1-2H3/t14-,15+,16+,17+,19+,20?,22-,23+,24-,25+,26-/m0/s1 |
| Standard InChIKey | GWAJSVNDQHKYPG-REKRVTMDSA-N |
| Isomeric SMILES | C[C@@]12[C@H](CC[C@@]1([C@@H]3CC[C@]45C[C@@H]6C[C@H]([C@@]4([C@H]3C(C2=O)O)CO)O[C@@](O6)(O5)C)O)C7=COC(=O)C=C7 |
| SMILES | CC12C(CCC1(C3CCC45CC6CC(C4(C3C(C2=O)O)CO)OC(O6)(O5)C)O)C7=COC(=O)C=C7 |
| Canonical SMILES | CC12C(CCC1(C3CCC45CC6CC(C4(C3C(C2=O)O)CO)OC(O6)(O5)C)O)C7=COC(=O)C=C7 |
| Synonyms | bryotoxin B |
| PubChem Compound | 5489391 |
| Last Modified | Nov 11 2021 |
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